Cas no 956264-39-4 (2-(1H-pyrazol-1-ylmethyl)benzoic Acid)

• Product Name: 2-(1H-pyrazol-1-ylmethyl)benzoic Acid
• CAS No: 956264-39-4
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD07643272
• CID: 1076389
• Update Time: 2025-06-11

2-(1H-pyrazol-1-ylmethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazol-1-ylmethyl-benzoic acid
• 2-(1H-pyrazol-1-ylmethyl)benzoic Acid

• MDL： MFCD07643272
• Inchi： 1S/C11H10N2O2/c14-11(15)10-5-2-1-4-9(10)8-13-7-3-6-12-13/h1-7H,8H2,(H,14,15)
• InChI Key： QEJSUDVSIYAPKL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1CN1C=CC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

2-(1H-pyrazol-1-ylmethyl)benzoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-(1H-pyrazol-1-ylmethyl)benzoic Acid

2-(1H-pyrazol-1-ylmethyl)benzoic Acid: A Comprehensive Overview

The compound with CAS No. 956264-39-4, commonly referred to as 2-(1H-pyrazol-1-ylmethyl)benzoic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a pyrazole ring through a methyl group. The benzoic acid component is a well-known aromatic carboxylic acid, while the pyrazole ring introduces additional electronic and steric properties that make this compound versatile for various applications.

Recent studies have highlighted the potential of 2-(1H-pyrazol-1-ylmethyl)benzoic Acid in drug discovery. Its structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic agents. For instance, researchers have explored its ability to inhibit certain kinases, which are crucial in signaling pathways associated with cancer and inflammatory diseases. The methyl group connecting the benzoic acid and pyrazole rings plays a critical role in modulating these interactions, offering a platform for further optimization in medicinal chemistry.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The combination of the aromaticity of the benzoic acid and the heterocyclic nature of the pyrazole ring provides unique electronic properties. These properties make it suitable for applications in organic electronics, such as in the development of new materials for flexible displays or photovoltaic devices. Recent advancements in synthetic methodologies have enabled more efficient routes to synthesize this compound, further enhancing its potential for large-scale applications.

The synthesis of 2-(1H-pyrazol-1-ylmethyl)benzoic Acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of a substituted pyrazole derivative with a benzoyl chloride or its equivalent. The reaction conditions are optimized to ensure high yields and selectivity, often utilizing catalytic systems or protecting groups to manage functional group compatibility. The resulting product is then purified using techniques such as column chromatography or recrystallization to ensure high purity.

The structural versatility of this compound has also led to its use as an intermediate in the synthesis of more complex molecules. For example, it can serve as a building block for constructing larger heterocyclic systems or for introducing functional groups that enhance bioavailability or stability in biological systems. This makes it an invaluable tool in both academic research and industrial development.

In terms of safety and handling, 2-(1H-pyrazol-1-ylmethyl)benzoic Acid is generally considered non-hazardous under normal conditions. However, like many organic compounds, it should be stored in a cool, dry place away from light to prevent degradation. Proper personal protective equipment should be used during handling to minimize exposure risks.

In conclusion, CAS No. 956264-39-4, or 2-(1H-pyrazol-1-ylmethyl)benzoic Acid, is a compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to materials science, while recent advancements in synthesis and characterization continue to unlock new possibilities for its use. As research into this compound progresses, it is likely to play an increasingly important role in both academic and industrial settings.